N-{3-[({[(4-chlorophenyl)acetyl]amino}carbothioyl)amino]phenyl}acetamide

• Molecular Formula: C17H16ClN3O2S
• Molecular Weight: 361.8 g/mol
• IUPAC Name: N-[(3-acetamidophenyl)carbamothioyl]-2-(4-chlorophenyl)acetamide
• InChI: InChI=1S/C17H16ClN3O2S/c1-11(22)19-14-3-2-4-15(10-14)20-17(24)21-16(23)9-12-5-7-13(18)8-6-12/h2-8,10H,9H2,1H3,(H,19,22)(H2,20,21,23,24)
• InChI Key: GMPLLWJFLLBDLZ-UHFFFAOYSA-N
• SMILES: CC(=O)NC1=CC(=CC=C1)NC(=S)NC(=O)CC2=CC=C(C=C2)Cl

Description

N-{3-[({[(4-chlorophenyl)acetyl]amino}carbothioyl)amino]phenyl}acetamide, commonly known as CATA, is a novel compound that has gained significant attention in the scientific research community due to its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry.

Scientific Research Applications

CATA has been extensively studied for its potential applications in medicinal chemistry, pharmacology, and biochemistry. It has been shown to exhibit anti-inflammatory, antioxidant, and antitumor activities, making it a promising candidate for the development of novel drugs for the treatment of various diseases, including cancer, arthritis, and cardiovascular diseases.

Mechanism of Action

The mechanism of action of CATA is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways involved in inflammation, oxidative stress, and cancer progression. CATA has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators, as well as the activity of nuclear factor kappa B (NF-κB), a signaling pathway involved in the regulation of inflammation and cell survival.
Biochemical and Physiological Effects
CATA has been shown to exhibit a range of biochemical and physiological effects, including the inhibition of inflammation and oxidative stress, the induction of apoptosis (programmed cell death), and the inhibition of angiogenesis (the formation of new blood vessels). It has also been shown to modulate the expression of various genes and proteins involved in the regulation of cell proliferation, differentiation, and survival.

Advantages and Limitations for Lab Experiments

CATA has several advantages and limitations for lab experiments. One advantage is its high potency and selectivity, which allows for the study of its effects at low concentrations. Another advantage is its stability, which allows for long-term storage and use in a variety of experimental settings. However, one limitation is its relatively low solubility in water, which can make it difficult to use in certain experimental protocols.

Future Directions

There are several possible future directions for the study of CATA. One direction is the development of novel drugs based on its structure and mechanism of action for the treatment of various diseases, including cancer, arthritis, and cardiovascular diseases. Another direction is the study of its effects on various signaling pathways and cellular processes involved in disease progression. Finally, the development of more efficient synthesis methods and the optimization of its pharmacokinetic properties could lead to the development of more effective drugs based on CATA.

Synthesis Methods

The synthesis of CATA involves the reaction of 4-chlorophenylacetic acid with thionyl chloride to form 4-chlorophenylacetyl chloride, which is then reacted with thiourea to produce the intermediate compound 3-[({[(4-chlorophenyl)acetyl]amino}carbothioyl)amino]phenyl}acetyl chloride. This intermediate is then reacted with ammonia to form the final product, CATA.